Cas no 55703-66-7 (4-acetyl-3,5-dimethoxybenzoic acid)
55703-66-7 structure
Product Name:4-acetyl-3,5-dimethoxybenzoic acid
CAS No:55703-66-7
MF:C11H12O5
MW:224.209983825684
CID:944360
PubChem ID:3016989
Update Time:2025-04-19
4-acetyl-3,5-dimethoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-acetyl-3,5-dimethoxybenzoic acid
- 55703-66-7
- DTXSID10204239
- 4-acetyl-3,5-dimethoxy-benzoic acid
- NS00033371
- EINECS 259-769-8
-
- Inchi: 1S/C11H12O5/c1-6(12)10-8(15-2)4-7(11(13)14)5-9(10)16-3/h4-5H,1-3H3,(H,13,14)
- InChI Key: YDAUNLHADFMIBZ-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=O)O)C=C(C=1C(C)=O)OC
Computed Properties
- Exact Mass: 224.06846
- Monoisotopic Mass: 224.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83
4-acetyl-3,5-dimethoxybenzoic acid Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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